1-Cyclopentyloxy-2-methoxy-5-nitrobenzene
Cat. No. B8724740
M. Wt: 237.25 g/mol
InChI Key: ASTUOXCHAVHPBJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06699890B2
Procedure details
To a suspension of 10% Pd on activated carbon (25 g) in ethanol (4L), under N2 protection, was added 1-cyclopentyloxy-2-methoxy-5-nitrobenzene (250 g, 1.054 mol). The reaction mixture was degassed under vacuum three times. The reaction mixture was stirred vigorously while hydrogen gas was allowed to flow over the reaction mixture. After 4 h the reaction was complete by TLC (5:1 hex:EA). The reaction mixture was filtered through a pad of celite and the celite was rinsed with additional ethanol. The solvent was removed in-vacuo to obtain 208.38 g (95% yield) of 3-cyclopentyloxy-4-methoxyaniline as a red liquid. 1H NMR (CDCl3) δ 6.85 (d. J=8.4 Hz, 1H), 6.29 (s, 1H), 6.19 (dd, J=2.8, 8.4, 1H), 4.69 (p, J=4.4 Hz, 1H), 3.75 (s, 3H), 3.44 (bs, 2H),1.90-1.81 (m, 6H), 1.61-1.55 (m, 2H).
Yield
95%
Identifiers
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REACTION_CXSMILES
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[CH:1]1([O:6][C:7]2[CH:12]=[C:11]([N+:13]([O-])=O)[CH:10]=[CH:9][C:8]=2[O:16][CH3:17])[CH2:5][CH2:4][CH2:3][CH2:2]1>C(O)C.[Pd]>[CH:1]1([O:6][C:7]2[CH:12]=[C:11]([CH:10]=[CH:9][C:8]=2[O:16][CH3:17])[NH2:13])[CH2:2][CH2:3][CH2:4][CH2:5]1
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Inputs
Step One
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Name
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|
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Quantity
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250 g
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Type
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reactant
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Smiles
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C1(CCCC1)OC1=C(C=CC(=C1)[N+](=O)[O-])OC
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)O
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Name
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|
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Quantity
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25 g
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred vigorously while hydrogen gas
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The reaction mixture was degassed under vacuum three times
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FILTRATION
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Type
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FILTRATION
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Details
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The reaction mixture was filtered through a pad of celite
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WASH
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Type
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WASH
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Details
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the celite was rinsed with additional ethanol
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was removed in-vacuo
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Outcomes
Product
Details
Reaction Time |
4 h |
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Name
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|
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Type
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product
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Smiles
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C1(CCCC1)OC=1C=C(N)C=CC1OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 208.38 g | |
| YIELD: PERCENTYIELD | 95% | |
| YIELD: CALCULATEDPERCENTYIELD | 95.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
